Dibromo-morin
Overview
Description
Dibromo-morin is a morin derivative, enhancing neural glyoxalase pathway (GP) activity and preventing methylglyoxal-mediated oxidative stress (OS) in an AD model.
Scientific Research Applications
Hepatoprotective and Antifibrotic Properties
Dibromo-morin has shown promising results in protecting the liver and combating fibrosis. Studies have revealed its ability to enhance the expression of nuclear factor erythroid 2–related factor 2 (Nrf2) and its downstream antioxidant factors, thereby playing a protective role in liver fibrosis. It also exhibits the capacity to reduce the expression of fibrogenic markers and inflammatory responses, indicating its therapeutic potential against liver fibrosis (Sang et al., 2017) (Madankumar et al., 2014) (Heeba & Mahmoud, 2014).
Antioxidant and Cytoprotective Effects
Research has highlighted the antioxidant properties of this compound, demonstrating its capability to scavenge radicals and enhance superoxide dismutase (SOD) activity. It's shown to effectively ameliorate oxidative stress-induced DNA damage through its free radical scavenging activity and activation of the Nrf2/HO-1 pathway (Lee et al., 2017).
Anti-Inflammatory Properties
This compound has been observed to suppress inflammatory cytokine expression by downregulating nuclear factor-κB and mitogen-activated protein kinase (MAPK) signaling pathways. This suggests its potential as an anti-inflammatory agent, which could be particularly beneficial for conditions like mastitis (Wang et al., 2016).
Neural Protection and Enhancement
A study on the glyoxalase pathway enhancement by morin derivatives in an Alzheimer's disease model suggests that this compound and its derivatives have the potential to combat oxidative stress in neural cells. The enhancement of the glyoxalase pathway mediated detoxification of metabolic byproducts signifies this compound's protective role against neurodegenerative diseases (Frandsen, Choi, & Narayanasamy, 2020).
Immunomodulatory Effects
This compound and its metabolites have demonstrated the capability to modulate immune response by influencing the functions of macrophages. This includes a decrease in nitric oxide production and a reduction in the functions of macrophages, suggesting its potential as a therapeutic candidate for inflammatory diseases (Fang et al., 2003).
Properties
Molecular Formula |
C15H8Br2O7 |
|---|---|
Molecular Weight |
460.03 |
IUPAC Name |
6,8-Dibromo-2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one |
InChI |
InChI=1S/C15H8Br2O7/c16-8-10(20)7-11(21)13(23)14(24-15(7)9(17)12(8)22)5-2-1-4(18)3-6(5)19/h1-3,18-20,22-23H |
InChI Key |
QLPVENLTYZRWMO-UHFFFAOYSA-N |
SMILES |
O=C1C(O)=C(C2=CC=C(O)C=C2O)OC3=C1C(O)=C(Br)C(O)=C3Br |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Dibromo-morin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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